Cas no 2171868-86-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid
• CAS No: 2171868-86-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6389657
• PubChem ID: 165579292
• Update Time: 2025-05-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid
• 2171332-17-3
• EN300-1532292
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
• 3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
• EN300-1532475
• 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
• 2171415-28-2
• 2171868-86-1
• EN300-1531883

• Inchi： 1S/C26H28N2O5/c29-24(27-17-10-9-15(11-17)25(30)31)16-12-18(13-16)28-26(32)33-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,15-18,23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RYDUVTWBUPNBTF-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171868-86-1, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a cyclopentane carboxylic acid moiety. The combination of these structural elements makes it a valuable tool in modern chemical research.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound highlights its potential role in protecting amino groups during multi-step synthesis processes. Recent studies have demonstrated the versatility of Fmoc-containing compounds in constructing bioactive molecules, particularly in the development of peptide-based drugs. The cyclobutane ring introduces strain into the molecule, which can be exploited to create unique stereochemical properties or enhance reactivity in certain reactions. Meanwhile, the cyclopentane carboxylic acid moiety provides a versatile functional group that can participate in various chemical transformations, such as esterification or amidation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of coupling reactions and protecting group strategies. Researchers have employed methods such as Fmoc solid-phase synthesis and catalytic cross-coupling reactions to construct this molecule with high precision. These methods not only ensure the purity of the final product but also allow for the exploration of its structural analogs, which are critical for understanding its biological activity.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been utilized as a building block for constructing bioactive peptides and small molecules with potential therapeutic applications. For instance, studies have demonstrated its ability to modulate enzyme activity or interact with specific biological targets. Additionally, its unique structural features make it an attractive candidate for materials science applications, such as the development of advanced polymers or nanomaterials.

From an environmental standpoint, researchers have investigated the biodegradation and toxicity profiles of this compound to ensure its safe use in industrial and laboratory settings. Preliminary studies suggest that it exhibits low toxicity and is biodegradable under specific conditions, aligning with current trends toward sustainable chemistry practices.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in organic chemistry.